2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C13H17N3O4S/c17-12(14-10-5-6-21(19,20)8-10)7-16-13(18)4-3-11(15-16)9-1-2-9/h3-4,9-10H,1-2,5-8H2,(H,14,17)
• InChI Key: IQCZGKMLXLDBND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3CCS(=O)(=O)C3
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C13H17N3O4S and its molecular weight is 311.36. The purity is usually 95%.
BenchChem offers high-quality 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Compound Libraries

A significant aspect of research around similar compounds involves the development of novel synthetic routes for heterocyclic compounds, showcasing the chemical versatility and potential for generating diverse molecular libraries. For example, the synthesis and biological assessment of acetamides with an 1,2,4-oxadiazole cycle highlights a methodological approach to obtaining functionalized heterocycles (Karpina et al., 2019). These methodologies offer a foundation for developing new compounds with potential biological activities.

Anti-inflammatory and Analgesic Activities

Research into related compounds has identified anti-inflammatory and analgesic properties. A study on the synthesis and evaluation of N-substituted 2-oxopyrazines demonstrated significant anti-inflammatory effects in vivo, suggesting a potential application in developing new anti-inflammatory agents (Hernández-Vázquez et al., 2018). This line of research could be relevant for assessing the biological activities of "2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide".

Antioxidant Properties

The exploration of antioxidant activities in new compounds is another area of interest. For instance, the study on the antioxidant activity of new coumarin derivatives provides an example of how novel compounds can be assessed for their ability to scavenge free radicals, offering potential applications in developing treatments or supplements to manage oxidative stress (Kadhum et al., 2011).